Cas no 1261896-96-1 (4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol
• CAS No: 1261896-96-1
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD18315353
• CID: 2761977
• PubChem ID: 53221093
• Update Time: 2025-06-10

4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-METHOXYPHENOL
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol, 95%
• DTXSID80685778
• Methyl 4-chloro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-3-carboxylate
• MFCD18315353
• 1261896-96-1
• 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol

• MDL： MFCD18315353
• Inchi： 1S/C15H13ClO4/c1-19-14-8-10(4-6-13(14)17)9-3-5-12(16)11(7-9)15(18)20-2/h3-8,17H,1-2H3
• InChI Key： BFDCBIKFRBTKOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 292.0502366Da
• Monoisotopic Mass: 292.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol

Introduction to 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261896-96-1)

4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol, identified by its CAS number CAS No. 1261896-96-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with its intricate molecular structure, exhibits a unique combination of chemical properties that make it a promising candidate for various applications in drug development and biochemical studies.

The molecular architecture of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol features a phenolic core substituted with both chloro and methoxycarbonyl functional groups. This specific arrangement of substituents contributes to its reactivity and potential biological activity. The presence of the chloro group at the para position relative to the methoxycarbonyl moiety enhances its ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are pivotal in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structural features of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol make it an attractive scaffold for designing molecules that can interact with biological targets in a highly specific manner. This compound has been explored in several preclinical studies for its potential role in modulating inflammatory pathways and inhibiting the activity of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its ability to act as a versatile intermediate in the synthesis of more complex pharmaceutical agents. The methoxyphenol moiety provides a hydroxyl group that can be further functionalized, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Additionally, the methoxycarbonyl group serves as a protecting group that can be selectively removed under controlled conditions, enabling precise control over the synthetic pathway.

The pharmacological profile of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits significant anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions characterized by oxidative stress and inflammation. Furthermore, preliminary data indicate that this compound may have neuroprotective effects, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a chlorinated aromatic precursor, followed by functionalization with a methoxycarbonyl group. Subsequent steps involve selective methylation at the para position to introduce the methoxyphenol moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

In conclusion, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-methoxyphenol (CAS No. 1261896-96-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of chemical properties makes it an invaluable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.